Cas no 2137685-41-5 (4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137685-41-5
• MF: C₉H₁₂ClNO₄S
• MW: 265.71388053894
• CID: 5602615
• PubChem ID: 165952765
• Update Time: 2025-11-06

4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137685-41-5
• EN300-1117475
• [4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• 4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

• Inchi： 1S/C9H12ClNO4S/c1-6-8(5-16(10,12)13)11-15-9(6)7-2-3-14-4-7/h7H,2-5H2,1H3
• InChI Key： FJAVJQRPPSONON-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=C(C2COCC2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 265.0175567g/mol
• Monoisotopic Mass: 265.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

4-Methyl-5-(Oxolan-3-yl)-1,2-Oxazol-3-ylmethanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2137685-41-5, commonly referred to as 4-methyl-5-(oxolan-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical processes. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

4-Methyl-5-(oxolan-3-yl)-1,2-Oxazol is a heterocyclic aromatic compound that serves as the core structure of our compound of interest. The oxazole ring, a five-membered ring containing two heteroatoms (one oxygen and one nitrogen), is a key structural motif in various bioactive molecules and materials. The substitution pattern of this oxazole ring—specifically the methyl group at position 4 and the oxolan (tetrahydrofuran) group at position 5—contributes significantly to its reactivity and functionality. The methanesulfonyl chloride group attached to position 3 further enhances the compound's versatility in chemical reactions.

The synthesis of 4-methyl-5-(oxolan-3-yl)-1,2-Oxazol derivatives has been extensively studied, with researchers exploring various methodologies to optimize yield and purity. Recent advancements in catalytic processes and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining high product quality. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times and improve selectivity in the formation of this oxazole derivative.

In terms of applications, 4-methyl-5-(oxolan-3-yl)-1,2-Oxazol derivatives have found utility in drug discovery programs targeting specific biological pathways. The sulfonyl chloride functionality makes this compound an excellent electrophile for nucleophilic substitutions, enabling its use as an intermediate in the construction of bioactive molecules. Recent studies have highlighted its potential as a building block for developing inhibitors of kinase enzymes, which are critical targets in oncology research.

Beyond pharmaceutical applications, 4-methyl-5-(oxolan-3-yl)-1,2-Oxazol derivatives are also being explored in materials science. Their ability to form stable covalent bonds under mild conditions makes them attractive candidates for polymer synthesis and surface modification techniques. For example, researchers have demonstrated the use of this compound in creating stimuli-responsive polymers that exhibit reversible changes in properties under external stimuli such as temperature or pH.

From an environmental perspective, understanding the degradation pathways of 4-methyl-5-(oxolan-3-yL)-1,2-Oxazol derivatives is crucial for assessing their long-term impact on ecosystems. Recent studies employing advanced analytical techniques such as high-resolution mass spectrometry have provided insights into their biodegradation mechanisms under aerobic and anaerobic conditions. These findings underscore the importance of sustainable practices in the handling and disposal of such compounds.

In conclusion, 4-methyl-S-(oxolan-Z-yL)-I,Z-Oxazol-S ylmethanesulfonyl chloride (CAS No. 2137685-ZI-Z) stands out as a versatile chemical entity with promising applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry is likely to grow significantly.